Cas no 2248385-96-6 (Methyl 3-(difluoromethoxy)-2-formylbenzoate)

• Product Name: Methyl 3-(difluoromethoxy)-2-formylbenzoate
• CAS No: 2248385-96-6
• MF: C₁₀H₈F₂O₄
• MW: 230.164930343628
• CID: 6318527
• PubChem ID: 137940182
• Update Time: 2025-10-28

Methyl 3-(difluoromethoxy)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248385-96-6
• EN300-6509123
• Methyl 3-(difluoromethoxy)-2-formylbenzoate

• Inchi： 1S/C10H8F2O4/c1-15-9(14)6-3-2-4-8(7(6)5-13)16-10(11)12/h2-5,10H,1H3
• InChI Key： NHZYDKOUKDHDKP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)OC)=C1C=O)F

Computed Properties

• Exact Mass: 230.03906506g/mol
• Monoisotopic Mass: 230.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on Methyl 3-(difluoromethoxy)-2-formylbenzoate

Methyl 3-(difluoromethoxy)-2-formylbenzoate (CAS No. 2248385-96-6): A Comprehensive Overview

Methyl 3-(difluoromethoxy)-2-formylbenzoate, identified by the CAS registry number 2248385-96-6, is a chemically synthesized compound that has garnered attention in various scientific domains. This compound, with its unique structural features, has been explored for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug design and development, particularly in the context of targeting specific biological pathways.

The molecular structure of Methyl 3-(difluoromethoxy)-2-formylbenzoate comprises a benzoate moiety substituted with a difluoromethoxy group at the third position and a formyl group at the second position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. Researchers have leveraged these properties to investigate its interactions with biological systems, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Methyl 3-(difluoromethoxy)-2-formylbenzoate. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in designing more efficient synthetic routes for this compound, reducing production costs and enhancing scalability.

In the field of pharmacology, Methyl 3-(difluoromethoxy)-2-formylbenzoate has been evaluated for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders, offering promising avenues for therapeutic intervention. Additionally, its bioavailability and pharmacokinetic profile have been assessed in animal models, providing valuable data for translational research.

The synthesis of Methyl 3-(difluoromethoxy)-2-formylbenzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent methylation. Recent optimizations of these reaction conditions have significantly improved yield and purity, making large-scale production more feasible. The compound's stability under various storage conditions has also been thoroughly investigated, ensuring its suitability for long-term use in research and industrial applications.

In environmental science, the degradation pathways of Methyl 3-(difluoromethoxy)-2-formylbenzoate have been studied to assess its environmental impact. Biodegradation studies indicate that it undergoes microbial transformation under aerobic conditions, reducing its persistence in natural ecosystems. These findings are crucial for regulatory assessments and sustainable chemical management practices.

Moreover, the application of green chemistry principles has led to the development of eco-friendly synthesis methods for Methyl 3-(difluoromethoxy)-2-formylbenzoate. By utilizing renewable feedstocks and catalytic processes, researchers have minimized waste generation and energy consumption during production. Such approaches align with global efforts to promote sustainable chemical manufacturing.

In conclusion, Methyl 3-(difluoromethoxy)-2-formylbenzoate (CAS No. 2248385-96-6) stands as a significant compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application studies, underscores its potential as a valuable tool in modern chemistry and biology.